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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 213, also known by its C.I. name Acid Red 213 and CAS number 12715-60-5, is a

monoazo 1:2 cobalt complex dye.[1][2] It presents as a red-brown powder that is soluble in

water.[1][3] This dye is utilized in the dyeing of various protein-based materials, including wool,

silk, and polyamide fibers, and finds significant application in the leather industry.[1][3] Its

chemical structure and properties make it suitable for achieving vibrant, lasting coloration on

leather substrates. Acid dyes, in general, are valued in leather dyeing for their ability to deeply

penetrate the material, resulting in even and consistent coloring, which is crucial for high-

quality leather goods.[4]
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Property Value Reference

C.I. Name Acid Red 213, 156751 [1][3]

CAS Number 12715-60-5 [1][3]

Molecular Formula C16H13N3O4S [1][3]

Molecular Weight 343.36 g/mol [1][3]

Appearance Red-brown powder [3]

Solubility Soluble in water [1][3]

Shade Blue-ray red [3]

Molecular Structure Single azo, 1:2 Cobalt complex [1]

Fastness Properties of Acid Red 213
The fastness of a dye refers to the resistance of the color to fading or running under various

conditions. The following table summarizes the fastness properties of a commercial Acid Red
213 product. The ratings are on a scale of 1 to 5 (or 1-8 for light fastness), where a higher

number indicates better fastness.

Fastness Test Rating

Light Fastness 7

Washing Fastness (Staining on Cotton) 5

Washing Fastness (Staining on Nylon) 2-3

Washing Fastness (Fading) 4-5

Fastness to Chlorinated Water (50mg/l) 3-4

Rubbing (Dry) 5

Rubbing (Wet) 5

Data sourced from a commercial product datasheet for Skyacido® Acid Red 213.[5]
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Thermodynamic and Sorption Data
A study investigating the dyeing of chromed leather with Acid Red 213 provided insights into

its sorption behavior. The dye was characterized as hydrophobic.[6] The equilibrium of the

dyeing process was reached faster at a higher temperature (45°C).[6] The adsorption of Acid
Red 213 by leather fibers was found to be a spontaneous process, as indicated by the Gibbs

energy changes.[6] The positive change in enthalpy suggests that the driving force of the

dyeing process is the change in entropy.[6]

Parameter Value Range Conditions

Saturation Concentration 0.32–0.43 mmol/g
Temperature and leather type

dependent

Sorption Ability (QL) Increases with temperature -

Equilibrium Constant (KL) - -

Gibbs Energy Change (ΔG)
Negative (spontaneous

process)
-

Enthalpy Change (ΔH) Positive -

Entropy Change (ΔS) Positive -

Data adapted from a study on chromed leather dyeing.[6]

Experimental Protocols
The following protocols are generalized for the application of acid dyes to leather and should

be optimized for specific leather types and desired outcomes.

Protocol 1: Standard Drum Dyeing of Chrome-Tanned
Leather
This protocol outlines a typical procedure for dyeing chrome-tanned leather in a rotating drum.

Materials:
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Chrome-tanned leather (wet blue), shaved to desired thickness

Acid Red 213 dye

Formic acid (85%)

Ammonium sulfate

Sodium sulfate (Glauber's salt)

Anionic or nonionic penetrating/leveling agent

Water

Procedure:

Washing: The shaved wet blue leather is placed in a dyeing drum. Wash the leather with

water at 35°C for 15-20 minutes to remove any residual salts and impurities. Drain the float.

Neutralization: Add fresh water (100-200% on shaved weight) at 35°C. Add 1-2% of a

neutralizing agent (e.g., sodium formate or sodium bicarbonate) and run the drum for 45-60

minutes. The pH of the cross-section should be between 4.5 and 5.5. Drain the float and

wash the leather.

Dyeing:

Add fresh water (100-200% on shaved weight) at 40°C.

Add 5-10% sodium sulfate and 1-3% ammonium sulfate to the bath and run for 10 minutes

to ensure even distribution.[7] This helps in achieving level dyeing.

Dissolve the required amount of Acid Red 213 (e.g., 1-5% on shaved weight) in hot water

(60-70°C) and add it to the drum through the axle.

Run the drum for 20 minutes to allow for dye penetration.

Increase the temperature to 55-60°C.[8]
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Run for an additional 30-60 minutes.[8]

Fixation:

Slowly add 2-4% formic acid, diluted 1:10 with water, in three intervals of 10-15 minutes.[9]

This will gradually lower the pH to 3.5-4.0, fixing the dye to the leather.

Run the drum for a final 30-45 minutes.

Check for dye exhaustion from the bath. The float should be almost clear.

Washing and Finishing:

Drain the dye bath.

Wash the leather thoroughly with water at 35°C until the water runs clear.

The leather can then proceed to subsequent fatliquoring and finishing processes.

Protocol 2: Dyeing of Vegetable-Tanned Leather
Vegetable-tanned leather is more sensitive to high temperatures.

Procedure:

Preparation: The vegetable-tanned leather should be properly sammied (partially dried to an

even moisture content).

Dyeing:

Use a dye bath with 100-300% water on the leather weight at an initial temperature of

30°C.

Add a suitable leveling agent.

Add the pre-dissolved Acid Red 213 dye.

Run the drum for 30 minutes for penetration.
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Slowly increase the temperature to a maximum of 40-50°C.[8]

Run for 45-90 minutes depending on the desired shade intensity and penetration.

Fixation:

Gradually add 1-3% formic acid (diluted) to the dye bath to lower the pH and fix the dye.

Continue running the drum for 30 minutes after the final acid addition.

Washing: Drain the dye bath and wash the leather with water.

Diagrams
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Caption: Workflow for the drum dyeing of leather with Acid Red 213.
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Caption: Simplified mechanism of Acid Red 213 fixation on leather fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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